molecular formula C13H16O3 B8394655 Benzeneacetic acid, 4-ethoxy-alpha-methylene-, ethyl ester CAS No. 63935-52-4

Benzeneacetic acid, 4-ethoxy-alpha-methylene-, ethyl ester

Cat. No.: B8394655
CAS No.: 63935-52-4
M. Wt: 220.26 g/mol
InChI Key: JKJYUVQWELOIDX-UHFFFAOYSA-N
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Description

Benzeneacetic acid, 4-ethoxy-alpha-methylene-, ethyl ester is a useful research compound. Its molecular formula is C13H16O3 and its molecular weight is 220.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

63935-52-4

Molecular Formula

C13H16O3

Molecular Weight

220.26 g/mol

IUPAC Name

ethyl 2-(4-ethoxyphenyl)prop-2-enoate

InChI

InChI=1S/C13H16O3/c1-4-15-12-8-6-11(7-9-12)10(3)13(14)16-5-2/h6-9H,3-5H2,1-2H3

InChI Key

JKJYUVQWELOIDX-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC=C(C=C1)C(=C)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

The keto-ester III (143.8 g) was stirred in dilute formaldehyde solution (62 ml 37% formaldehyde+water 220 ml) and to the suspension potassium carbonate solution (54.5 g, in water 280 ml) was added dropwise. At the end of the addition, ether was added to the stirred suspension to dissolve the gummy precipitate which formed and after an additional 15 minutes, gas evolution commenced. When this gas evolution ceased (after about 2 hours) the reaction mixture was extracted with additional ether and the combined ether extracts were washed with water and evaporated after drying with Na2SO4. The yield of the ethyl-2-(p-ethoxyphenyl)acrylate (II) (isolated as a yellow oil) was 97.8 g (79.8%).
Name
keto-ester
Quantity
143.8 g
Type
reactant
Reaction Step One
Quantity
280 mL
Type
reactant
Reaction Step One
Quantity
62 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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